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Compound of Interest

Compound Name: (2-Propoxybenzyl)hydrazine

Cat. No.: B15123142 Get Quote

Disclaimer: Information available in the public domain regarding (2-Propoxybenzyl)hydrazine
(CAS 2682114-21-0) is limited. This guide provides the available chemical data and presents

general information on related compounds and methodologies as a proxy for a comprehensive

technical overview. The experimental protocols and potential applications described herein are

based on the broader class of hydrazine and hydrazone compounds and should not be

considered specific to (2-Propoxybenzyl)hydrazine without further experimental validation.

Core Compound Information
(2-Propoxybenzyl)hydrazine is commercially available, typically as its hydrochloride salt.

Basic chemical identifiers and properties are summarized below.

Identifier Value Source

CAS Number 2682114-21-0 [1][2]

Compound Name
(2-Propoxybenzyl)hydrazine

hydrochloride
[1][2]

Linear Formula C₁₀H₁₇ClN₂O [1][2]

Molecular Weight 216.71 g/mol N/A
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A specific, peer-reviewed synthesis protocol for (2-Propoxybenzyl)hydrazine is not readily

available in the searched literature. However, general methods for the synthesis of benzyl

hydrazine derivatives have been described. A common approach involves the amination of

benzylic C(sp³)–H bonds.

One such generalized method is the reaction of alkylarenes with dialkyl azodicarboxylates. This

process is often catalyzed by a copper-based system, such as Cu₂O with a phenanthroline

ligand. This reaction facilitates the formation of N-substituted hydrazides, which can be further

processed to yield the desired hydrazine derivative.

Below is a conceptual workflow for the synthesis of a benzyl hydrazine derivative.

Starting Materials Reaction

Product

Alkylarene

Oxidative Amination

Dialkyl_azodicarboxylate Cu2O/Phen 
 Catalyst

N-Substituted Hydrazide

(2-Propoxybenzyl)hydrazine
(via subsequent steps)

Further
Processing

Click to download full resolution via product page

Caption: Conceptual synthesis workflow for benzyl hydrazine derivatives.
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Potential Biological Activity of Hydrazone
Derivatives
While no specific biological activity has been documented for (2-Propoxybenzyl)hydrazine,

the broader class of compounds known as hydrazones have been investigated for a wide

range of pharmacological effects. Hydrazones possess the structural feature -NHN=CH- and

are known to exhibit diverse biological activities. It is important to note that these are general

activities of the hydrazone class and may not be applicable to (2-Propoxybenzyl)hydrazine.

Some of the reported biological activities of hydrazone derivatives include:

Antimicrobial

Anticonvulsant

Antidepressant

Anti-inflammatory

Analgesic

Antiplatelet

Antimalarial

Anticancer

Antifungal

Antitubercular

Antiviral

These activities suggest that compounds containing a hydrazine or hydrazone moiety are of

interest in drug discovery and development.

General Experimental Workflow in Drug Discovery
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For a novel compound like (2-Propoxybenzyl)hydrazine, a typical drug discovery and

development workflow would be followed to assess its therapeutic potential. The following

diagram illustrates a simplified, high-level workflow.
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Caption: A simplified workflow for drug discovery and development.

Signaling Pathways
There is currently no information available in the scientific literature that links (2-
Propoxybenzyl)hydrazine to any specific signaling pathways. Research would be required to

determine if this compound has any biological targets and, if so, which cellular signaling

cascades it modulates.

Conclusion
(2-Propoxybenzyl)hydrazine (CAS 2682114-21-0) is a commercially available chemical

compound. However, there is a significant lack of publicly available data regarding its

synthesis, experimental protocols, and biological activity. While the broader class of hydrazone-

containing compounds has shown a wide range of pharmacological activities, the specific

properties of (2-Propoxybenzyl)hydrazine remain to be elucidated through dedicated

research. The information presented in this guide is intended to provide a general overview

based on related chemical classes and standard drug discovery workflows. For detailed

technical information, researchers and drug development professionals are advised to consult

specialized chemical databases or initiate their own investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: (2-Propoxybenzyl)hydrazine (CAS
2682114-21-0)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15123142#2-propoxybenzyl-hydrazine-cas-number-
2682114-21-0]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15123142?utm_src=pdf-body
https://www.benchchem.com/product/b15123142?utm_src=pdf-body
https://www.benchchem.com/product/b15123142?utm_src=pdf-body
https://www.benchchem.com/product/b15123142?utm_src=pdf-body
https://www.benchchem.com/product/b15123142?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/bldpharmatechcoltd/bl3h97a466b3?context=bbe
https://www.sigmaaldrich.com/US/en/product/bldpharmatechcoltd/bl3h97a466b3
https://www.benchchem.com/product/b15123142#2-propoxybenzyl-hydrazine-cas-number-2682114-21-0
https://www.benchchem.com/product/b15123142#2-propoxybenzyl-hydrazine-cas-number-2682114-21-0
https://www.benchchem.com/product/b15123142#2-propoxybenzyl-hydrazine-cas-number-2682114-21-0
https://www.benchchem.com/product/b15123142#2-propoxybenzyl-hydrazine-cas-number-2682114-21-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15123142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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